Cas no 20804-27-7 (Benzenesulfonic acid,4-amino-3,5-dimethyl-)
20804-27-7 structure
Product Name:Benzenesulfonic acid,4-amino-3,5-dimethyl-
CAS No:20804-27-7
MF:C8H11NO3S
MW:201.242841005325
MDL:MFCD05999098
CID:286017
PubChem ID:238036
Update Time:2025-04-19
Benzenesulfonic acid,4-amino-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-amino-3,5-dimethyl-
- 4-amino-3,5-dimethylbenzenesulfonic acid
- 2,6-dimethyl-4-sulfanylic acid
- 2,6-dimethyl-4-sulfonic acid
- 2,6-dimethylaniline-4-sulfonic acid
- 2.6-Dimethylanilin-4-sulfonsaeure
- 2-Amino-1.3-dimethyl-benzol-5-sulfonsaeure
- 3,5-dimethylsulphanilic acid
- 4-AMINO-3,5-DIMETHYL-BENZENESULFONIC ACID
- 4-Amino-3,5-xylolsulfonsaeure
- AC1L603H
- AC1Q6WHN
- Ambcb7919517
- CTK4E5166
- NSC42166
- SR-01000286297
- SY271907
- SCHEMBL5685409
- MFCD05999098
- 3,5-dimethyl-4-aminobenzenesulfonic acid
- NSC-42166
- DTXSID10285528
- 4-Amino-3,5-dimethylbenzene-1-sulfonic acid
- Benzenesulfonic acid, 4-amino-3,5-dimethyl-
- 20804-27-7
- SR-01000286297-1
-
- MDL: MFCD05999098
- Inchi: 1S/C8H11NO3S/c1-5-3-7(13(10,11)12)4-6(2)8(5)9/h3-4H,9H2,1-2H3,(H,10,11,12)
- InChI Key: KOUGFWUPYWULKP-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C(=C(C)C=1)N)(=O)(=O)O
Computed Properties
- Exact Mass: 201.04603
- Monoisotopic Mass: 201.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- PSA: 80.39
Benzenesulfonic acid,4-amino-3,5-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052421-5g |
4-Amino-3,5-dimethylbenzenesulfonic Acid |
20804-27-7 | 95% | 5g |
$870 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589381-5g |
4-Amino-3,5-dimethylbenzenesulfonic acid |
20804-27-7 | 98% | 5g |
¥8840 | 2023-04-14 | |
| eNovation Chemicals LLC | Y1052421-5g |
4-Amino-3,5-dimethylbenzenesulfonic Acid |
20804-27-7 | 95% | 5g |
$870 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1052421-5g |
4-Amino-3,5-dimethylbenzenesulfonic Acid |
20804-27-7 | 95% | 5g |
$870 | 2025-03-01 |
Benzenesulfonic acid,4-amino-3,5-dimethyl- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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